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Compound of Interest

Compound Name: 4-Bromo-2,5-difluoronitrobenzene

Cat. No.: B065052

A Comprehensive Safety Guide to 4-Bromo-2,5-
difluoronitrobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety information for 4-Bromo-2,5-
difluoronitrobenzene (CAS No. 167415-27-2), a versatile chemical intermediate in the
synthesis of pharmaceuticals and advanced materials.[1] The following sections detail its
physical and chemical properties, associated hazards, handling procedures, and emergency
response protocols to ensure its safe use in a laboratory and research setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Bromo-2,5-difluoronitrobenzene
is presented below. These properties are essential for understanding its behavior under various
experimental conditions.
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Property Value
CAS Number 167415-27-2
Molecular Formula C6H2BrF2NO2

Molecular Weight 237.99 g/mol [1][2][3]
Light orange to yellow to green powder or
Appearance
crystal[1]
Melting Point 55 - 60 °C (131 - 140 °F)[1][4]
Purity =>98% (GCO)[1]

Hazard Identification and Classification

4-Bromo-2,5-difluoronitrobenzene is classified as a hazardous substance.[4] The following

table summarizes its GHS hazard statements, indicating the nature of the potential hazards.

Hazard Classification

GHS Hazard Statement

Acute Toxicity (Oral)

H302: Harmful if swallowed

Acute Toxicity (Dermal)

H312: Harmful in contact with skin

Acute Toxicity (Inhalation)

H332: Harmful if inhaled

Skin Corrosion/Irritation

H315: Causes skin irritation[4]

Serious Eye Damage/Eye Irritation

H319: Causes serious eye irritation[4]

Specific target organ toxicity (single exposure)

H335: May cause respiratory irritation[4]

Consistent with these classifications, the compound is labeled with the "Warning" signal word.

[4]

Precautionary Measures and Safe Handling

Adherence to the following precautionary statements is mandatory to minimize risk when

handling 4-Bromo-2,5-difluoronitrobenzene.
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Category

Precautionary Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

P264: Wash face, hands and any exposed skin

thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using
this product.[4]

P271: Use only outdoors or in a well-ventilated

area.[4]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[4]

Response

P302 + P352 + P312: IF ON SKIN: Wash with
plenty of water. Call a POISON CENTER/doctor

if you feel unwell.

P304 + P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.[5]

P305 + P351 + P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

P312: Call a POISON CENTER or doctor if you

feel unwell.[5]

Storage

Store in a well-ventilated place. Keep container
tightly closed.[4]

Store locked up.[4]

Disposal

P501: Dispose of contents/container to an

approved waste disposal plant.

Experimental Protocols
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The provided Safety Data Sheets do not detail the specific experimental methodologies used to
determine the physical, chemical, and toxicological properties. These tests are typically
conducted in accordance with internationally recognized guidelines, such as those established
by the Organisation for Economic Co-operation and Development (OECD), but specific
citations to these methods were not available in the source documents.

Visualized Safety Workflows

To facilitate a quick understanding of the logical flow from hazard identification to response, the
following diagrams are provided.
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Hazard Identification

H319: Causes serious eye irritation

First Aid Response

Eye Contact:

H335: May cause respiratory irritation Rinse cautiously with water.

- Inhalation:
H332: Harmful if inhaled Move to fresh air.

H315: Causes skin irritation S!(in Contact:
Wash with plenty of water.

H312: Harmful in contact with skin Ingestion:
Rinse mouth. Call POISON CENTER.

H302: Harmful if swallowed

Click to download full resolution via product page

Caption: Hazard statements and corresponding first aid measures.
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«@ng 4-Bromo-2,5-dif|uoronitrobeD»

Use in well-ventilated area
or under a fume hood

Wear Appropriate Personal Protective Equipment (PPE)

Eye/Face Protection

Protective Gloves Protective Clothing (Safety Goggles/Face Shield)

Safe Handling Achieved

Click to download full resolution via product page

Caption: Required personal protective equipment workflow.

First Aid Measures

Immediate first aid is crucial in the event of exposure. The following procedures should be
followed:

+ Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes.[6][7] If eye irritation persists, get medical advice/attention.[6][7]

¢ Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing and shoes.[6] If skin irritation occurs, get medical advice/attention.[6]

[7]
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 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[6][7] Call a POISON CENTER or doctor/physician if you feel unwell.[6][7]

 Ingestion: Rinse mouth.[7] Immediately call a POISON CENTER or doctor/physician.[7]

Fire-Fighting and Accidental Release Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or foam
for extinction.[6][7]

o Hazardous Combustion Products: In case of fire, hazardous decomposition products such as
carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), hydrogen halides, and
gaseous hydrogen fluoride (HF) may be produced.[6][7]

o Accidental Release: For spills, soak up with inert absorbent material (e.g., sand, silica gel).
[6] Keep in suitable, closed containers for disposal.[6] It is important to remove all sources of
ignition and use spark-proof tools.[6]

Storage and Stability

o Storage Conditions: Store in a well-ventilated place and keep the container tightly closed.[6]
[7] The storage area should be dry and cool.[8] Keep away from heat, sparks, and flame.[6]

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.[7]

 Stability: The compound is stable under normal conditions.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b065052#4-bromo-2-5-difluoronitrobenzene-safety-
data-sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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